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Compound of Interest

Compound Name: C.l.Solvent yellow 176

Cat. No.: B077638

Despite its classification as a fluorescent quinoline dye, C.I. Solvent Yellow 176 remains a
largely unexplored entity within the realm of biological imaging. A comprehensive review of
available scientific literature and supplier data reveals a significant lack of information regarding
its application as a fluorescent probe for cellular analysis. While its industrial uses in plastics
and fibers are documented, its potential utility for researchers, scientists, and drug
development professionals in a biological context is not supported by current evidence.

C.I. Solvent Yellow 176, chemically identified as 2-(4-Bromo-3-hydroxy-2-quinolinyl)-1,3-
indandione, is noted for its good light fastness and thermal resistance in industrial applications.
[11[2][3][4][5][6][ 7] HowevVer, critical data required for its use as a biological fluorescent probe—
such as its photophysical properties in aqueous buffers and organic solvents relevant to cellular
environments, its cytotoxicity against various cell lines, and specific protocols for cell loading
and imaging—are not available in the public domain.

Physicochemical Properties

A summary of the known physicochemical properties of C.I. Solvent Yellow 176 is presented
below. It is important to note that this information is derived from industrial datasheets and not
from peer-reviewed biological studies.
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Property Value Reference(s)
C.l. Name Solvent Yellow 176 [11[3]
C.I. Number 47023 [1]

] 2-(4-Bromo-3-hydroxy-2-
Chemical Name o . ) [6]
quinolinyl)-1,3-indandione

CAS Number 10319-14-9 [1][2]13]

Molecular Formula C1sH10BrNOs3 [1]

Reddish-yellow to greenish-
Appearance [11[4]
yellow powder

Melting Point 218 °C [1]

Heat Resistance ~240-280 °C [1][4]

Biological Imaging Applications: A Knowledge Gap

The core requirements for a fluorescent probe in biological imaging include well-characterized
excitation and emission spectra in relevant biological media, high fluorescence quantum yield,
photostability under irradiation, low cytotoxicity, and specific localization to cellular
compartments of interest. For C.I. Solvent Yellow 176, this information is conspicuously absent
from the scientific literature.

While other quinoline-based dyes have been explored for their fluorescent properties and
potential in sensing and imaging, these studies do not provide specific data that can be
extrapolated to C.I. Solvent Yellow 176.[8][9][10][11] Similarly, though there is a growing
interest in repurposing industrial dyes for biological applications, no published research
appears to have successfully adapted Solvent Yellow 176 for this purpose.

The lipophilic nature of solvent dyes, in general, suggests a potential for partitioning into
cellular membranes or lipid droplets.[12][13][14][15][16][17][18] However, without experimental
validation, this remains speculative. The workflow for evaluating a novel fluorescent probe
would typically involve characterizing its spectral properties, assessing its uptake and
localization in cells, and determining its toxicity, none of which has been documented for C.1.
Solvent Yellow 176.
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Experimental Protocols: A General Framework

In the absence of specific protocols for C.I. Solvent Yellow 176, a general methodology for
testing a novel lipophilic fluorescent dye in a cellular context is provided below. This is a
hypothetical workflow and would require extensive optimization and validation for this specific
compound.

General Workflow for Evaluating a Novel Lipophilic
Fluorescent Probe

Caption: A general workflow for the characterization and cellular application of a novel
fluorescent probe.

Conclusion

At present, C.l. Solvent Yellow 176 cannot be recommended as a fluorescent probe for
biological imaging due to the profound lack of scientific data characterizing its performance and
safety in a cellular context. The information required to generate detailed application notes and
protocols, including quantitative photophysical data and evidence of its utility in biological
systems, is not available. Researchers interested in novel fluorescent probes are advised to
consider well-characterized dyes or to undertake a comprehensive evaluation of C.I. Solvent
Yellow 176, following a rigorous workflow similar to the one outlined above, to determine its
suitability for biological imaging applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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